Cas no 1482976-56-6 ((2-Benzyl-thiazol-4-yl)-acetic acid ethyl ester)

• Product Name: (2-Benzyl-thiazol-4-yl)-acetic acid ethyl ester
• CAS No: 1482976-56-6
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 6793289
• PubChem ID: 78913067
• Update Time: 2025-05-19

(2-Benzyl-thiazol-4-yl)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-benzyl-1,3-thiazol-4-yl)acetate
• (2-Benzyl-thiazol-4-yl)-acetic acid ethyl ester
• MFCD22577413
• 1482976-56-6
• AKOS017279198
• (2-Benzyl-thiazol-4-yl)-acetic acid ethyl ester, 95%

• Inchi： 1S/C14H15NO2S/c1-2-17-14(16)9-12-10-18-13(15-12)8-11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3
• InChI Key： IASWVKRVQPPIRV-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.08234989g/mol
• Monoisotopic Mass: 261.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4Ų

Additional information on (2-Benzyl-thiazol-4-yl)-acetic acid ethyl ester

Comprehensive Guide to (2-Benzyl-thiazol-4-yl)-acetic acid ethyl ester (CAS No. 1482976-56-6): Properties, Applications, and Market Insights

(2-Benzyl-thiazol-4-yl)-acetic acid ethyl ester (CAS No. 1482976-56-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a benzyl-substituted thiazole core, serves as a versatile intermediate in synthetic chemistry. With the growing demand for heterocyclic compounds in drug discovery, this molecule has become increasingly relevant in modern medicinal chemistry applications.

The molecular structure of (2-Benzyl-thiazol-4-yl)-acetic acid ethyl ester combines the unique properties of both thiazole and benzyl functional groups. Thiazole derivatives are particularly valuable in pharmaceutical development due to their diverse biological activities, ranging from antimicrobial to anticancer effects. Researchers are actively exploring this compound's potential as a building block for small molecule therapeutics, especially in the development of kinase inhibitors and other targeted therapies.

Recent advancements in green chemistry have highlighted the importance of efficient synthetic routes for compounds like (2-Benzyl-thiazol-4-yl)-acetic acid ethyl ester. Many laboratories are now investigating solvent-free or catalytic methods to produce such intermediates with higher yields and lower environmental impact. This aligns with the pharmaceutical industry's growing emphasis on sustainable synthesis practices and reduced carbon footprint in drug manufacturing processes.

In analytical chemistry, 1482976-56-6 presents interesting challenges and opportunities for method development. The compound's UV absorption characteristics make it suitable for HPLC analysis, while its mass fragmentation pattern provides distinctive markers for LC-MS identification. These properties are particularly valuable in quality control applications and metabolite identification studies during drug development.

The global market for thiazole derivatives like (2-Benzyl-thiazol-4-yl)-acetic acid ethyl ester has shown steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Market analysts project continued expansion, particularly in Asia-Pacific regions where contract research organizations are expanding their capabilities in custom synthesis and intermediate production.

From a regulatory perspective, 1482976-56-6 requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under current regulations, appropriate personal protective equipment should be used when working with this compound. Researchers should consult the latest safety data sheets and conduct proper risk assessments before experimental work.

Storage recommendations for (2-Benzyl-thiazol-4-yl)-acetic acid ethyl ester typically suggest keeping the compound in a cool, dry environment, protected from light and moisture. Many suppliers offer the material in amber glass containers with appropriate desiccants to maintain stability. Proper storage conditions are crucial for maintaining the compound's purity and extending its shelf life for research applications.

The synthesis of (2-Benzyl-thiazol-4-yl)-acetic acid ethyl ester involves several key steps that are of interest to process chemists. Optimization of reaction conditions, including temperature control and catalyst selection, can significantly impact the yield and purity of the final product. Recent publications have explored novel approaches to thiazole formation that may offer more efficient routes to this valuable chemical intermediate.

In drug discovery pipelines, derivatives of 1482976-56-6 have shown promise in various screening assays. The compound's structural features make it a valuable scaffold for medicinal chemistry optimization programs targeting specific biological pathways. Several patent applications have emerged featuring similar structures, indicating growing commercial interest in this pharmaceutical building block.

For researchers sourcing (2-Benzyl-thiazol-4-yl)-acetic acid ethyl ester, quality specifications are paramount. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR characterization, and mass spectrometry confirmation. These quality controls ensure the compound meets the rigorous standards required for drug development and academic research applications.

The future outlook for 1482976-56-6 appears promising as new applications continue to emerge. With increasing interest in targeted therapies and personalized medicine, the demand for specialized intermediates like this thiazole derivative is expected to grow. Ongoing research may uncover additional utilities for this compound in materials science or other specialty chemical applications beyond its current pharmaceutical uses.